molecular formula C25H18N2O2S2 B302781 10-(4-hydroxybenzylidene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one

10-(4-hydroxybenzylidene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one

Cat. No. B302781
M. Wt: 442.6 g/mol
InChI Key: AIJLNCVELMDHTM-KGENOOAVSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

10-(4-hydroxybenzylidene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one is a compound that has gained attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.

Mechanism of Action

The mechanism of action of 10-(4-hydroxybenzylidene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one has been studied in detail. It has been reported to inhibit the activity of various enzymes, including topoisomerase II, protein kinase C, and cyclooxygenase-2. In addition, this compound has been shown to induce apoptosis by activating the caspase pathway and inhibiting the anti-apoptotic protein Bcl-2.
Biochemical and Physiological Effects:
10-(4-hydroxybenzylidene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one has been studied for its biochemical and physiological effects. It has been reported to have antioxidant properties and reduce oxidative stress. In addition, this compound has been shown to reduce the levels of pro-inflammatory cytokines and inhibit the production of nitric oxide.

Advantages and Limitations for Lab Experiments

The advantages of using 10-(4-hydroxybenzylidene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one in lab experiments include its potential anticancer and anti-inflammatory properties. However, the limitations include the variability in yield depending on the synthesis method used and the need for further studies to determine the optimal dosage and administration route.

Future Directions

There are several potential future directions for research on 10-(4-hydroxybenzylidene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one. One direction is to further study its potential applications in the field of medicine, including its use as an anticancer and anti-inflammatory agent. Another direction is to study its potential applications in other fields, such as agriculture and environmental science. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound.

Synthesis Methods

The synthesis of 10-(4-hydroxybenzylidene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one has been reported using different methods. One of the methods involves the reaction of 2-aminothiophene, 4-hydroxybenzaldehyde, and 2-aminobenzoic acid in the presence of acetic acid and glacial acetic acid. Another method involves the reaction of 2-aminothiophene, 4-hydroxybenzaldehyde, and 2-aminobenzoic acid in the presence of ethanol and acetic anhydride. The yield of the compound varies depending on the method used.

Scientific Research Applications

10-(4-hydroxybenzylidene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one has been studied for its potential applications in various fields. In the field of medicine, this compound has been studied for its anticancer properties. It has been reported to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In addition, this compound has been studied for its potential use as an anti-inflammatory agent. It has been reported to inhibit the production of pro-inflammatory cytokines and reduce inflammation.

properties

Product Name

10-(4-hydroxybenzylidene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one

Molecular Formula

C25H18N2O2S2

Molecular Weight

442.6 g/mol

IUPAC Name

(14E)-14-[(4-hydroxyphenyl)methylidene]-11-thiophen-2-yl-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one

InChI

InChI=1S/C25H18N2O2S2/c28-17-10-7-15(8-11-17)14-21-24(29)27-23(20-6-3-13-30-20)19-12-9-16-4-1-2-5-18(16)22(19)26-25(27)31-21/h1-8,10-11,13-14,23,28H,9,12H2/b21-14+

InChI Key

AIJLNCVELMDHTM-KGENOOAVSA-N

Isomeric SMILES

C1CC2=C(C3=CC=CC=C31)N=C4N(C2C5=CC=CS5)C(=O)/C(=C\C6=CC=C(C=C6)O)/S4

SMILES

C1CC2=C(C3=CC=CC=C31)N=C4N(C2C5=CC=CS5)C(=O)C(=CC6=CC=C(C=C6)O)S4

Canonical SMILES

C1CC2=C(C3=CC=CC=C31)N=C4N(C2C5=CC=CS5)C(=O)C(=CC6=CC=C(C=C6)O)S4

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.